Triterpene glycosides
Triterpene glycosides are a class of complex natural products derived from triterpenes, which are themselves a subcategory of terpenoids. These compounds typically contain multiple sugar residues attached to the aglycone moiety through glycosidic linkages, conferring them with diverse and often potent biological activities. Structurally, they exhibit significant structural variation, including differences in sugar composition and arrangement, which can influence their pharmacological properties.
Triterpene glycosides are widely found in plants, where they play various roles such as secondary metabolites involved in defense mechanisms against pathogens or herbivores. In the pharmaceutical industry, these compounds have attracted considerable interest due to their potential therapeutic applications. For instance, some triterpene glycosides possess antitumor, anti-inflammatory, and antimicrobial activities, making them promising candidates for drug development.
In addition to their biological significance, triterpene glycosides also show promise in cosmetic applications, offering benefits such as skin protection and hydration. Due to their complexity and variable structures, comprehensive research is ongoing to better understand their mechanisms of action and optimize their use in various fields.

Structure | Chemical Name | CAS | MF |
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Gipsoside | 15588-68-8 | C80H126O44 |
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Panax Ginseng Extract | 50647-08-0 | C42H66O17 |
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Ginsenoside F1 | 53963-43-2 | C36H62O9 |
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Polygalasaponin XXXII | 176182-04-0 | C79H118O38 |
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Polygalasaponin XLIX | 1033593-12-2 | C64H102O34 |
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20(S),24(R)-Ocotillol | 69926-31-4 | C30H52O5 |
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Raddeanoside R8 | 124961-61-1 | C65H106O30 |
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Hederagenin 28-O-beta-D-glucopyranosyl ester | 53931-25-2 | C36H58O9 |
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Soyasaponin Ac | 133882-74-3 | C67H104O32 |
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Soyasapogenol A 21-O-α-L-rhamnopyranoside | 2067321-88-2 | C36H60O8 |
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